Cas no 299952-11-7 (4-Oxo-6-propyl-3-(pyridin-2-yl)-4H-chromen-7-yl Acetate)

4-Oxo-6-propyl-3-(pyridin-2-yl)-4H-chromen-7-yl Acetate is a chromene-based derivative with a pyridine substituent, offering potential utility in pharmaceutical and organic synthesis applications. Its structural features, including the fused chromene core and acetate ester functionality, suggest reactivity suitable for further derivatization or as an intermediate in bioactive compound development. The presence of the pyridinyl group may enhance binding affinity in medicinal chemistry contexts, while the propyl side chain contributes to lipophilicity. This compound is of interest for researchers exploring novel heterocyclic frameworks, particularly in the development of enzyme inhibitors or receptor modulators. Its synthesis and purity are critical for reproducible results in experimental studies.

4-Oxo-6-propyl-3-(pyridin-2-yl)-4H-chromen-7-yl Acetate structure

299952-11-7 structure

Product Name:4-Oxo-6-propyl-3-(pyridin-2-yl)-4H-chromen-7-yl Acetate

CAS No:299952-11-7

MF:C₁₉H₁₇NO₄

MW:323.342585325241

CID:4712300

Update Time:2025-05-24

4-Oxo-6-propyl-3-(pyridin-2-yl)-4H-chromen-7-yl Acetate Chemical and Physical Properties

Names and Identifiers

- 4-oxo-6-propyl-3-(pyridin-2-yl)-4H-chromen-7-yl acetate
- Oprea1_325805
- [4-oxo-6-propyl-3-(2-pyridyl)chromen-7-yl] acetate
- STL512569
- UNM000000525501
- (4-oxo-6-propyl-3-pyridin-2-ylchromen-7-yl) acetate
- 4-Oxo-6-propyl-3-(pyridin-2-yl)-4H-chromen-7-yl Acetate
- Inchi： 1S/C19H17NO4/c1-3-6-13-9-14-18(10-17(13)24-12(2)21)23-11-15(19(14)22)16-7-4-5-8-20-16/h4-5,7-11H,3,6H2,1-2H3
- InChI Key： MHZPOYOBXRFTNM-UHFFFAOYSA-N
- SMILES： O1C=C(C2C=CC=CN=2)C(C2=C1C=C(C(=C2)CCC)OC(C)=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 516
Topological Polar Surface Area: 65.5

4-Oxo-6-propyl-3-(pyridin-2-yl)-4H-chromen-7-yl Acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	O859035-10mg	4-Oxo-6-propyl-3-(pyridin-2-yl)-4H-chromen-7-yl Acetate	299952-11-7	10mg	$316.00	2023-05-17
TRC	O859035-25mg	4-Oxo-6-propyl-3-(pyridin-2-yl)-4H-chromen-7-yl Acetate	299952-11-7	25mg	$758.00	2023-05-17
TRC	O859035-50mg	4-Oxo-6-propyl-3-(pyridin-2-yl)-4H-chromen-7-yl Acetate	299952-11-7	50mg	$1435.00	2023-05-17
TRC	O859035-100mg	4-Oxo-6-propyl-3-(pyridin-2-yl)-4H-chromen-7-yl Acetate	299952-11-7	100mg	$2738.00	2023-05-17
TRC	O859035-250mg	4-Oxo-6-propyl-3-(pyridin-2-yl)-4H-chromen-7-yl Acetate	299952-11-7	250mg	$ 4500.00	2023-09-06

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Additional information on 4-Oxo-6-propyl-3-(pyridin-2-yl)-4H-chromen-7-yl Acetate

Comprehensive Overview of 4-Oxo-6-propyl-3-(pyridin-2-yl)-4H-chromen-7-yl Acetate (CAS No. 299952-11-7)

4-Oxo-6-propyl-3-(pyridin-2-yl)-4H-chromen-7-yl Acetate (CAS No. 299952-11-7) is a synthetic organic compound belonging to the chromene family, which has garnered significant attention in pharmaceutical and material science research. This compound features a unique molecular structure combining a chromen-4-one core with a pyridinyl substituent and an acetate functional group. Its structural complexity and potential bioactivity make it a subject of interest for researchers exploring novel therapeutic agents and functional materials.

The compound's chromene backbone is widely recognized for its presence in natural flavonoids and synthetic analogs, which exhibit diverse biological activities. Recent studies have highlighted the role of 4-oxo-chromene derivatives in modulating cellular pathways, particularly in inflammation and oxidative stress responses. The addition of a propyl group at the 6-position and a pyridin-2-yl moiety at the 3-position enhances its lipophilicity and potential for target-specific interactions, making it a promising candidate for drug discovery.

In the context of current research trends, 4-Oxo-6-propyl-3-(pyridin-2-yl)-4H-chromen-7-yl Acetate aligns with the growing demand for small-molecule modulators of protein-protein interactions. Its acetate group further allows for derivatization, enabling the development of prodrugs or targeted delivery systems. Researchers are also investigating its potential applications in organic electronics, given the conjugated system inherent to the chromene scaffold.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations, often employing Pd-catalyzed cross-coupling reactions to introduce the pyridinyl group. Purification typically requires advanced techniques such as column chromatography or recrystallization to achieve high purity, which is critical for pharmacological evaluations. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its structural integrity.

The compound's stability under various pH conditions and solubility profiles in organic solvents have been documented, addressing common queries from researchers optimizing experimental protocols. Notably, its UV-visible absorption properties in the 300-400 nm range make it suitable for photophysical studies, coinciding with the rising interest in photoactive compounds for biomedical imaging.

In conclusion, 4-Oxo-6-propyl-3-(pyridin-2-yl)-4H-chromen-7-yl Acetate (CAS No. 299952-11-7) represents a versatile chemical entity with cross-disciplinary applications. Its structural features resonate with contemporary research themes, including precision medicine and sustainable material design, positioning it as a valuable tool for scientific innovation.